2-amino-8-methyl-3-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one

• IUPAC Name: 2-amino-8-methyl-3-(3,4,5-trimethoxyphenyl)chromen-4-one
• InChI: InChI=1S/C19H19NO5/c1-10-6-5-7-12-16(21)15(19(20)25-17(10)12)11-8-13(22-2)18(24-4)14(9-11)23-3/h5-9H,20H2,1-4H3
• InChI Key: CFKLTMIWZMWSOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)C(=C(O2)N)C3=CC(=C(C(=C3)OC)OC)OC
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

2-amino-8-methyl-3-(3,4,5-trimethoxyphenyl)-4H-chromen-4-one, also known as AMTC, is a synthetic compound that has been used in a variety of scientific research applications due to its unique properties. This compound is a member of the chromene family and is composed of a chromene nucleus and a substituted phenyl group. It has been used in various research studies due to its unique properties, such as its ability to interact with various enzymes, its low toxicity, and its low cost.

Scientific Research Applications

• Crystal Structure Analysis :

  • The study of related compounds shows the importance of crystal structure analysis in understanding the physical and chemical properties of chromene compounds. Such analyses provide insights into the molecular arrangement and potential applications in various fields (Manolov, Ströbele, & Meyer, 2008).

• Synthesis Techniques :

  • Research has focused on developing efficient synthesis techniques for chromene derivatives, including environmentally friendly and cost-effective methods. These techniques are critical for producing these compounds for further study and potential applications (Brahmachari & Banerjee, 2014).

• Pharmacological Activities :

  • Some chromene derivatives have demonstrated potential analgesic and anticonvulsant activities, highlighting their relevance in medicinal chemistry. The structure-activity relationship studies provide insights into how different substitutions on the chromene ring affect their biological activity (Abdelwahab & Fekry, 2022).

• Optical and Electronic Properties :

  • Studies have explored the optical and electronic properties of chromene derivatives, which could be relevant for applications in materials science, such as in the development of novel optical materials (Arif et al., 2022).

• Antimicrobial and Anticancer Activities :

  • Chromene derivatives have shown promising antimicrobial and anticancer activities, suggesting their potential use in the development of new therapeutic agents. These studies contribute to the field of drug discovery and development (Shi et al., 2020).

• Metal Complex Formation :

  • The ability of chromene derivatives to form complexes with metals like zinc has been studied, which could have implications in various fields including catalysis and materials science (Kupcewicz et al., 2011).